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Compound of Interest

Compound Name: Disodium dl-malate hydrate

CAS No.: 64887-73-6

Cat. No.: B1408499

Get Quote

Executive Summary
Disodium DL-malate hydrate (CAS 676-46-0 for anhydrous/general) is the disodium salt of

DL-malic acid, serving as a critical excipient in pharmaceutical and nutraceutical formulations.

Distinguished by its high aqueous solubility and alkaline buffering capacity, it functions primarily

as a pH modifier, chelating agent, and taste-masking agent. This guide provides a rigorous

technical analysis of its physicochemical behavior, hydration states (hemihydrate vs.

trihydrate), and standardized characterization protocols required for GMP-compliant workflows.

Molecular Architecture & Identity
Disodium DL-malate exists as a racemic mixture of the sodium salts of D- and L-malic acid.

While often supplied commercially as "Disodium DL-Malate" with unspecified hydration, it

commonly crystallizes as a hemihydrate (

) or trihydrate (

) depending on the crystallization conditions.
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Chemical Identity Table[1]
Property Specification

IUPAC Name Disodium 2-hydroxybutanedioate hydrate

Common Name Disodium DL-malate; Sodium malate

CAS Number
676-46-0 (General); 22798-10-3 (Specific DL-

form)

Molecular Formula

Molecular Weight
178.05 g/mol (Anhydrous); ~187.06 g/mol

(Hemihydrate)

Stereochemistry Racemic mixture (50:50 D/L enantiomers)

Appearance White crystalline powder or granules

Structural Diagram & Dissociation
The following diagram illustrates the dissociation of Disodium Malate in an aqueous

environment, highlighting its role as a conjugate base that drives alkalinization.
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Figure 1: Dissociation and hydrolysis pathway of Disodium Malate, demonstrating its

mechanism of action as an alkalizing agent.

Physicochemical Profile
Solubility and Hygroscopicity
Disodium DL-malate is freely soluble in water due to the high ionic character of the

dicarboxylate groups.
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Aqueous Solubility: > 500 mg/mL at 20°C.

Hygroscopicity: The anhydrous form is hygroscopic and will readily absorb atmospheric

moisture to form hydrates. Storage under controlled humidity (<60% RH) is critical to prevent

caking.

pH and Buffering Capacity
As a salt of a strong base (NaOH) and a weak diprotic acid (Malic acid,

,

), aqueous solutions of disodium malate are alkaline.

pH of 1% Solution: Typically 8.0 – 9.5.

Buffer Region: Effective buffering capacity is observed when titrated with acid, particularly in

the pH range of 4.0–6.0 (approaching

).

Thermal Stability
Thermal analysis (TGA/DSC) distinguishes the hydrate forms:

Dehydration: Hydrates release water between 110°C – 130°C.

Hemihydrate: Loss on Drying (LOD)

.

Trihydrate: LOD

.

Decomposition: The anhydrous salt is stable up to

, after which carbonization occurs.

Experimental Protocols (GMP-Aligned)
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The following protocols are designed for the identification and characterization of Disodium DL-

Malate raw material.

Protocol A: Hydration State Differentiation (Loss on
Drying)
Objective: To distinguish between anhydrous, hemihydrate, and trihydrate forms.

Preparation: Pre-weigh a clean, dry glass weighing bottle (

).

Sampling: Add approximately 1.0 g of the sample and weigh accurately (

).

Drying Cycle: Place the bottle in a convection oven at 130°C for 4 hours.

Cooling: Transfer to a desiccator containing silica gel and allow to cool to room temperature.

Measurement: Weigh the dried sample (

).

Calculation:

Acceptance Criteria: Anhydrous (<2%), Hemihydrate (2-7%), Trihydrate (20.5-23.5%).

Protocol B: Colorimetric Identification (Resorcinol Test)
Objective: Specific identification of the malate moiety.

Solution Prep: Dissolve 0.5 g sample in 10 mL water (1:20 solution).

Reaction: Mix 1 mL of sample solution with 3 mg resorcinol and 1 mL concentrated sulfuric

acid in a test tube.

Heating: Heat at 120°C–130°C for 5 minutes. (Caution: Use fume hood).
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Neutralization: Cool and dilute to 5 mL with water. Add 40% NaOH dropwise until alkaline.

Observation: A pale blue fluorescence under UV light (365 nm) confirms the presence of

malate.

Protocol C: pH and Alkalinity Verification
Objective: Confirm the buffering nature and absence of excess free alkali.

Dissolution: Dissolve 1.0 g of sample in 20 mL of freshly boiled and cooled distilled water

(CO2-free).

Indicator Test: Add 2 drops of Phenolphthalein TS.

Observation: The solution should turn pink (indicating pH > 8.2).

Titration Limit: Add 0.4 mL of 0.1 N Sulfuric Acid.

Result: The pink color should disappear. If color persists, the sample contains excess free

alkali (e.g., unreacted

).

Applications in Drug Development
Formulation Workflow
Disodium malate is used to stabilize acid-labile Active Pharmaceutical Ingredients (APIs) or to

adjust the pH of liquid formulations to a physiological range.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1408499?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Raw Material Selection
(Disodium DL-Malate)

QC Characterization
(XRD, TGA, pH)

Hydrate Form Confirmed?

Wet Granulation
(High Solubility Utility)

Yes

Direct Compression
(Moisture Control Critical)

Yes

Function:
pH Buffer / Chelator

Click to download full resolution via product page

Figure 2: Decision tree for incorporating Disodium Malate into solid dosage forms.

Specific Utility
Chelation: The hydroxy-dicarboxylate structure effectively sequesters metal ions (e.g.,

,

), preventing oxidative degradation of sensitive APIs.

Taste Masking: Provides a "salty-tart" profile that masks bitter amine drugs better than simple

chloride salts.

References

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1408499/docs?utm_src=pdf-body-img#technical-guide-physicochemical-profiling-of-disodium-dl-malate-hydrate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1408499?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


FAO/WHO Expert Committee on Food Additives (JECFA).Sodium DL-Malate: Chemical and

Technical Assessment. JECFA Monographs. Link

National Center for Biotechnology Information (NCBI).PubChem Compound Summary for

CID 8736: Disodium malate. PubChem.[1][2][3] Link

European Chemicals Agency (ECHA).Registration Dossier: Disodium DL-malate.[1] ECHA.

[1] Link

Thermo Fisher Scientific.Safety Data Sheet: Disodium DL-Malate Hydrate. Fisher

Scientific. Link

Merck Millipore.Product Specification: Di-Sodium DL-malate for synthesis. Sigma-Aldrich.[4]

[1] Link

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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